Cas no 898768-54-2 ( )

• Product Name: &nbsp
• CAS No: 898768-54-2
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• MDL: MFCD03843586
• CID: 994149
• PubChem ID: 24726195
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(4-fluorophenyl)propan-1-one
• 2'-FLUORO-3-(4-FLUOROPHENYL)PROPIOPHENONE
• 2'-FLUORO-3-(3-FLUOROPHENYL)PROPIOPHENONE
• MFCD03843586
• 898768-54-2
• AKOS016021789
• DTXSID40644588
•  

• MDL： MFCD03843586
• Inchi： 1S/C15H12F2O/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2
• InChI Key： CPAILIMOEUQFJW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 246.08600
• Monoisotopic Mass: 246.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 358.6°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.545
• PSA: 17.07000
• LogP: 3.78030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones